Cas no 95123-62-9 (3-3,5-bis(trifluoromethyl)phenylprop-2-enal)

3-3,5-bis(trifluoromethyl)phenylprop-2-enal structure
95123-62-9 structure
Product Name:3-3,5-bis(trifluoromethyl)phenylprop-2-enal
CAS No:95123-62-9
MF:C11H6F6O
MW:268.155164241791
CID:4349572
PubChem ID:18362214
Update Time:2025-04-24

3-3,5-bis(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal, 3-[3,5-bis(trifluoromethyl)phenyl]-, (E)-
    • 3-3,5-bis(trifluoromethyl)phenylprop-2-enal
    • 3-(3,5-Bis(trifluoromethyl)phenyl)acrylaldehyde
    • AKOS020233309
    • EN300-1938641
    • 2307927-79-1
    • 95123-62-9
    • (E)-3-(3,5-Bis(trifluoromethyl)phenyl)acrylaldehyde
    • SCHEMBL3717943
    • Inchi： 1S/C11H6F6O/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-6H/b2-1+
    • InChI Key： FAVUCDOPDGEJPC-OWOJBTEDSA-N
    • SMILES： FC(C1C=C(/C=C/C=O)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

  • Exact Mass: 268.03228378Da
  • Monoisotopic Mass: 268.03228378Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

3-3,5-bis(trifluoromethyl)phenylprop-2-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1938641-0.05g
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal
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0.05g
 $348.0 2023-09-17
Enamine
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Enamine
EN300-1938641-0.5g
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal
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Enamine
EN300-1938641-1.0g
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 $785.0 2023-05-25
Enamine
EN300-1938641-2.5g
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Enamine
EN300-1938641-5.0g
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 $2277.0 2023-05-25
Enamine
EN300-1938641-10.0g
3-[3,5-bis(trifluoromethyl)phenyl]prop-2-enal
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 $3376.0 2023-05-25
Enamine
EN300-1938641-1g
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 $414.0 2023-09-17
Enamine
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 $1199.0 2023-09-17

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